molecular formula C16H13NO2 B8463594 Phenol, 3-(2-quinolinylmethoxy)- CAS No. 107432-15-5

Phenol, 3-(2-quinolinylmethoxy)-

Cat. No.: B8463594
CAS No.: 107432-15-5
M. Wt: 251.28 g/mol
InChI Key: UFINMQZIYXBSNL-UHFFFAOYSA-N
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Description

Phenol, 3-(2-quinolinylmethoxy)- is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Properties

107432-15-5

Molecular Formula

C16H13NO2

Molecular Weight

251.28 g/mol

IUPAC Name

3-(quinolin-2-ylmethoxy)phenol

InChI

InChI=1S/C16H13NO2/c18-14-5-3-6-15(10-14)19-11-13-9-8-12-4-1-2-7-16(12)17-13/h1-10,18H,11H2

InChI Key

UFINMQZIYXBSNL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=CC(=C3)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 15.0 g (70.1 mm) of 2-chloromethylquinoline hydrochloride and 7.71 g (70.1 mm) of resorcinol in 50 ml ethanol under nitrogen is added over 30 minutes dropwise a solution of 9.1 g (140.0 mm) potassium hydroxide in 50 ml ethanol. After addition is complete the reaction mixture is refluxed for 2 hours. The solution is allowed to come to room temperature; the precipitate is then filtered off. The mother liquor is evaporated and the residue is triturated with methylene chloride. Evaporation of the organic solvent gives 10.0 g of crude product. HPLC purification affords 4.6 g of a white solid which when recrystallized from toluene affords white crystals, m.p. 153°-155° C.
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Synthesis routes and methods II

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A mixture (0.06 moles) of 2-chloromethylquinoline hydrochloride, (0.06 moles) of 1,3-benzenediol and 18 g of potassium carbonate in 50 ml of dimethylformamide is heated at 70° C. overnight. The reaction mixture is poured into water, and the precipitated product is collected, filtered and dried to give 2-(3-hydroxyphenoxy)methylquinoline having an m.p. of 151°-53° C.
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Synthesis routes and methods III

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A mixture (0.06 moles) of 2-chloromethylquinoline hydrochloride, (0.06 moles) of 1,3-benzenediol and 18 g of potassium carbonate in 50 ml of dimethylformamide is heated at 70° C. overnight. The reaction mixture is poured into water, and the precipitated product is collected, filtered and dried to give 3-(2-quinolinylmethyloxy)phenol having an m.p. of 151-53° C.
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